Cas no 1849260-00-9 (3-Thiophenemethanamine, 4-(trifluoromethyl)-)

• Product Name: 3-Thiophenemethanamine, 4-(trifluoromethyl)-
• CAS No: 1849260-00-9
• MF: C₆H₆F₃NS
• MW: 181.178750514984
• MDL: MFCD31616276
• CID: 5302829
• PubChem ID: 130531736
• Update Time: 2025-05-19

3-Thiophenemethanamine, 4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, 4-(trifluoromethyl)-

• MDL： MFCD31616276
• Inchi： 1S/C6H6F3NS/c7-6(8,9)5-3-11-2-4(5)1-10/h2-3H,1,10H2
• InChI Key： MYWQNQVKNYMWSK-UHFFFAOYSA-N
• SMILES： C1SC=C(C(F)(F)F)C=1CN

Additional information on 3-Thiophenemethanamine, 4-(trifluoromethyl)-

Introduction to 3-Thiophenemethanamine, 4-(trifluoromethyl)- (CAS No. 1849260-00-9)

3-Thiophenemethanamine, 4-(trifluoromethyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 1849260-00-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiophene derivatives family, which is renowned for its broad spectrum of biological activities and applications in drug development. The presence of a methylthiol group and a trifluoromethyl substituent in its molecular structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for therapeutic research.

The molecular structure of 3-Thiophenemethanamine, 4-(trifluoromethyl)- consists of a thiophene ring substituted at the 4-position with a trifluoromethyl group and at the 3-position with an amino-methylthiol group. This configuration contributes to its reactivity and interaction with biological targets, making it an intriguing molecule for further investigation. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on thiophene derivatives due to their versatile pharmacological properties. Studies have demonstrated that compounds containing the thiophene scaffold exhibit activities ranging from antimicrobial to anti-inflammatory and anticancer effects. The introduction of fluorine atoms into these molecules often enhances their bioavailability and pharmacological efficacy. Specifically, 3-Thiophenemethanamine, 4-(trifluoromethyl)- has been explored as a building block in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 3-Thiophenemethanamine, 4-(trifluoromethyl)- is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in cancerous cells. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt abnormal cell growth while minimizing side effects. The unique structural features of this compound make it a promising candidate for such applications.

Furthermore, the compound has shown promise in preclinical studies as a precursor for more complex molecules with enhanced therapeutic potential. Researchers have utilized 3-Thiophenemethanamine, 4-(trifluoromethyl)- as a scaffold to develop derivatives with improved solubility, stability, and target specificity. These advancements highlight the compound's versatility and its potential to contribute to the next generation of pharmaceuticals.

The synthesis of 3-Thiophenemethanamine, 4-(trifluoromethyl)- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group is particularly challenging due to its high electronegativity and reactivity. However, recent advancements in synthetic methodologies have made it possible to incorporate this moiety into complex molecular frameworks with high efficiency. These improvements have opened new avenues for drug discovery and development.

From a computational chemistry perspective, 3-Thiophenemethanamine, 4-(trifluoromethyl)- has been studied to understand its electronic properties and interactions with biological targets. Molecular modeling techniques have been employed to predict how this compound might bind to proteins and other biomolecules. These studies provide valuable insights into its potential pharmacological activity and help guide the design of more effective derivatives.

The pharmaceutical industry has taken notice of the potential of thiophene derivatives like 3-Thiophenemethanamine, 4-(trifluoromethyl)-, leading to increased investment in research and development. Several companies are actively exploring this class of compounds for their therapeutic applications. Collaborations between academic institutions and pharmaceutical firms have accelerated progress in identifying new drug candidates derived from this scaffold.

Looking ahead, the future prospects for 3-Thiophenemethanamine, 4-(trifluoromethyl)- appear promising as more research unfolds. Ongoing studies aim to optimize its synthesis, evaluate its safety profile, and explore new therapeutic indications. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play an increasingly important role in modern medicine.

In conclusion,3-Thiophenemethanamine, 4-(trifluoromethyl)- (CAS No. 1849260-00-9) represents a significant advancement in medicinal chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for new treatments for various diseases. As research progresses，this compound is poised to contribute significantly to the development of innovative therapies that improve patient outcomes worldwide.